Cas no 912347-83-2 (5-Isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-, ethyl ester)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-, ethyl ester
• CAS No: 912347-83-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1968225
• Update Time: 2024-12-28

5-Isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-, ethyl ester
• ethyl 3-(3-methoxyphenyl)isoxazole-5-carboxylate

• Inchi： 1S/C13H13NO4/c1-3-17-13(15)12-8-11(14-18-12)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
• InChI Key： VDKQHFZSIIYEFU-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=CC(C2=CC=CC(OC)=C2)=N1

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 406.4±35.0 °C(Predicted)
• pka: -4.73±0.50(Predicted)